Cas no 161972-10-7 (2-Butanone, 3,4-dihydroxy-, (3S)-)

• Product Name: 2-Butanone, 3,4-dihydroxy-, (3S)-
• CAS No: 161972-10-7
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 1342012
• PubChem ID: 60063728
• Update Time: 2025-07-09

2-Butanone, 3,4-dihydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3,4-dihydroxy-, (3S)-
• (3S)-3,4-DIHYDROXYBUTAN-2-ONE
• (S)-3,4-Dihydroxybutan-2-one
• (3S)-3,4-Dihydroxy-2-butanone, >=95% (GC)
• DTXSID101307222
• Q27459186
• SCHEMBL13113138
• 161972-10-7
• 1-Deoxy-L-Erythrulose
• DE2
• (3s)-3,4-dihydroxy-2-butanone

• Inchi： 1S/C4H8O3/c1-3(6)4(7)2-5/h4-5,7H,2H2,1H3/t4-/m0/s1
• InChI Key： SEYLPRWNVFCVRQ-BYPYZUCNSA-N
• SMILES： O[C@H](C(C)=O)CO

Computed Properties

• Exact Mass: 104.04734
• Monoisotopic Mass: 104.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 2-Butanone, 3,4-dihydroxy-, (3S)-

Comprehensive Guide to 2-Butanone, 3,4-dihydroxy-, (3S)- (CAS No. 161972-10-7): Properties, Applications, and Innovations

2-Butanone, 3,4-dihydroxy-, (3S)-, with the CAS number 161972-10-7, is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, also referred to as (3S)-3,4-dihydroxy-2-butanone, is a key intermediate in the synthesis of various bioactive molecules. Its unique stereochemistry and functional groups make it a valuable building block in asymmetric synthesis and enzymatic studies. Researchers are increasingly exploring its role in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly industrial processes.

The compound’s molecular structure features a hydroxyl group at the 3 and 4 positions, contributing to its high reactivity and versatility. This characteristic has led to its use in the production of flavoring agents, pharmaceutical intermediates, and specialty chemicals. Recent studies highlight its potential in nutraceutical applications, particularly in the development of antioxidants and anti-inflammatory agents. As consumers prioritize health and wellness, the demand for naturally derived compounds like (3S)-3,4-dihydroxy-2-butanone is expected to rise.

From a technical perspective, CAS 161972-10-7 exhibits notable solubility in polar solvents, making it suitable for aqueous-phase reactions. Its stability under mild conditions allows for efficient catalytic transformations, a topic of interest in organic chemistry forums and academic discussions. Innovations in enzymatic catalysis have further expanded its utility, with enzymes like dehydrogenases and oxidoreductases being employed to enhance yield and selectivity. These advancements address common search queries such as “how to improve chiral synthesis efficiency” and “sustainable methods for ketone derivatives.”

In the context of industrial applications, 2-Butanone, 3,4-dihydroxy-, (3S)- is often compared to similar dihydroxy ketones due to its cost-effectiveness and scalability. Companies specializing in fine chemicals are investing in optimized production techniques to meet the growing demand from the cosmetics and food additives sectors. Notably, its role in natural product synthesis has been highlighted in patents and research papers, answering frequent questions like “what are the uses of chiral diols in industry?”

Looking ahead, the compound’s potential in biotechnology and drug discovery remains underexplored. With the rise of AI-driven molecular design, researchers are leveraging computational tools to predict new applications for CAS 161972-10-7. This aligns with trending searches on “machine learning in chemical research” and “next-generation synthetic pathways.” As regulatory frameworks evolve, compliance with REACH and other standards ensures its safe use across global markets.

In summary, (3S)-3,4-dihydroxy-2-butanone represents a convergence of scientific innovation and industrial relevance. Its multifaceted applications, from pharmaceuticals to green chemistry, make it a compound of enduring interest. By addressing both technical and market-driven questions, this guide provides a holistic view of its current and future significance.